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Compound of Interest

Compound Name: 2,4-Octanedione

Cat. No.: B081228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,4-
Octanedione (CAS No. 14090-87-0), a diketone of interest in various chemical and

pharmaceutical research fields. The information presented herein is intended to support

laboratory work, safety assessments, and the development of new applications for this

compound.

Core Physical Properties of 2,4-Octanedione
The physical characteristics of 2,4-Octanedione are crucial for its handling, application, and

integration into various experimental and manufacturing processes. A summary of its key

physical properties is presented in the table below.
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Property Value Units Notes Citations

Molecular

Formula
C₈H₁₄O₂ - - [1][2][3][4]

Molecular Weight 142.20 g/mol - [1][2][3][4]

Appearance Solid -
At standard

conditions
[3][5][6]

Melting Point -34.7 °C - [7]

Boiling Point 204.0 - 205.0 °C
At 760 mmHg

(estimated)
[8]

97.0 - 99.0 °C At 27 mmHg [8][9][10]

Density 0.923 g/cm³ At 25 °C [8][9]

Refractive Index 1.461 - At 20 °C [5][6][8]

Solubility in

Water
4082 mg/L

At 25 °C

(estimated)
[8]

3.92 g/L At 25 °C [5][7]

Solubility in

Alcohol
Soluble - - [8]

Flash Point 71.0 °C
(159.0 °F) Tag

Closed Cup
[5][8][10]

Vapor Pressure 0.268 mmHg
At 25 °C

(estimated)
[8]

logP (o/w) 1.798 - Estimated [8]

Experimental Protocols for Property Determination
The following sections detail the standard methodologies that can be employed to determine

the key physical properties of 2,4-Octanedione.
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The melting point of a solid organic compound like 2,4-Octanedione can be determined using

a capillary tube method with either a MelTemp apparatus or a Thiele tube.

Procedure:

A small, finely powdered sample of the compound is packed into a capillary tube, sealed at

one end.

The capillary tube is attached to a thermometer.

The assembly is heated in a controlled manner using a heating bath (in a Thiele tube) or a

heated block (in a MelTemp apparatus).

The temperature at which the solid begins to melt and the temperature at which it completely

liquefides are recorded. This range is reported as the melting point. For a pure compound,

this range is typically narrow.

Boiling Point Determination
For liquid samples, the boiling point can be determined using methods like simple distillation or

the Thiele tube method.

Procedure (Thiele Tube Method):

A small amount of the liquid is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

As the temperature rises, a rapid and continuous stream of bubbles will emerge from the

capillary tube.

The heat is then removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Density Measurement
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The density of liquid 2,4-Octanedione can be accurately measured using a pycnometer or a

digital density meter.

Procedure (Pycnometry):

The mass of a clean, dry pycnometer (a glass flask with a precise volume) is determined.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are present.

The mass of the pycnometer containing the liquid is measured.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

The measurement should be performed at a constant, recorded temperature.

Refractive Index Measurement
The refractive index, a measure of how light bends as it passes through the substance, is

determined using a refractometer.

Procedure:

A few drops of the liquid sample are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into focus.

The refractive index is read directly from the instrument's scale. The temperature at which

the measurement is made should be controlled and recorded, as the refractive index is

temperature-dependent.

Solubility Determination
A qualitative and semi-quantitative determination of solubility can be performed by observing

the dissolution of the solute in a given solvent.

Procedure:

A small, measured amount of 2,4-Octanedione is added to a test tube.
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A measured volume of the solvent (e.g., water, ethanol) is added incrementally.

The mixture is agitated vigorously after each addition.

The point at which the solute completely dissolves is noted to determine the solubility, often

expressed in g/100mL or mg/L.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the experimental determination of the

core physical properties of an organic compound like 2,4-Octanedione.
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Caption: Workflow for determining the physical properties of 2,4-Octanedione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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